Cas no 77694-38-3 (2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)-)

• Product Name: 2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)-
• CAS No: 77694-38-3
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 569078
• PubChem ID: 3060085
• Update Time: 2025-04-19

2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)-
• 2-Thiophenecarboxamide, N-(2-oxotetrahydro-3-furyl)-
• N-(2-oxooxolan-3-yl)thiophene-2-carboxamide
• DTXSID50998903
• BRN 5532746
• 77694-38-3
• 2-Thiophenecarboxamide, N-(tetrahydro-2-oxo-3-furanyl)-
• N-(2-Oxotetrahydro-3-furyl)-2-thiophenecarboxamide

• Inchi： 1S/C9H9NO3S/c11-8(7-2-1-5-14-7)10-6-3-4-13-9(6)12/h1-2,5-6H,3-4H2,(H,10,11)
• InChI Key： OYCHNKSWYZRTLV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C(=O)OCC1)=O

Computed Properties

• Exact Mass: 211.03037
• Monoisotopic Mass: 211.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.38
• Boiling Point: 531.9°C at 760 mmHg
• Flash Point: 275.5°C
• Refractive Index: 1.592
• PSA: 55.4